Cas no 1804362-38-6 (5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804362-38-6
• MF: C₈H₃F₇INO
• MW: 389.008818864822
• CID: 4837373
• Update Time: 2025-05-20

5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F7INO/c9-1-3-2-17-6(16)5(18-8(13,14)15)4(3)7(10,11)12/h2H,1H2
• InChI Key： JSBFJVUUCDIUDR-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)(F)F)=C(C=N1)CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1

Additional information on 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Research Briefing on 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1804362-38-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated pyridine derivatives as key intermediates in drug discovery and development. Among these, 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1804362-38-6) has emerged as a compound of interest due to its unique structural features and potential applications in pharmaceuticals. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, characterization, and biological relevance.

The compound's structural complexity, characterized by multiple fluorine substitutions and an iodine atom, makes it a versatile building block for the synthesis of more complex molecules. Recent studies have explored its utility in cross-coupling reactions, where it serves as a precursor for the development of novel bioactive compounds. For instance, researchers have successfully employed palladium-catalyzed coupling reactions to incorporate this pyridine derivative into larger molecular frameworks, demonstrating its potential in creating targeted therapeutics.

In addition to its synthetic applications, 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has been investigated for its biological activity. Preliminary studies suggest that fluorinated pyridines can modulate specific enzymatic pathways, making them candidates for drug development in areas such as oncology and neurology. However, further in vitro and in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

Recent publications have also highlighted the challenges associated with the synthesis and handling of this compound, particularly its stability under various conditions. Researchers have proposed optimized synthetic routes to improve yield and purity, addressing some of these challenges. These advancements are critical for scaling up production and facilitating its use in industrial applications.

Looking ahead, the continued exploration of 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine and its derivatives is expected to yield significant contributions to medicinal chemistry. Its unique properties position it as a valuable tool for the development of next-generation pharmaceuticals, particularly in the design of molecules with enhanced bioavailability and target specificity. Collaborative efforts between academia and industry will be essential to unlock its full potential.

In conclusion, this research briefing underscores the importance of 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1804362-38-6) as a promising compound in chemical biology and drug discovery. Ongoing research efforts are poised to expand our understanding of its applications, paving the way for innovative therapeutic solutions.